![molecular formula C14H9N3O5S B6131299 3-(benzyloxy)-4,6-dinitro-1,2-benzisothiazole](/img/structure/B6131299.png)
3-(benzyloxy)-4,6-dinitro-1,2-benzisothiazole
Overview
Description
3-(benzyloxy)-4,6-dinitro-1,2-benzisothiazole, also known as BNIT, is an organic compound that has been widely used in scientific research. It is a yellow crystalline powder that has a molecular formula of C14H9N3O5S and a molecular weight of 343.3 g/mol. BNIT has been studied for its potential as a fluorescent probe for detecting nitrogen dioxide and as a precursor for the synthesis of various organic compounds.
Scientific Research Applications
Synthetic Utilization in Polynitroaromatic Compounds
Research by Zlotin et al. (2000) highlights the synthetic utilization of polynitroaromatic compounds, including the synthesis of 4,6-dinitro-1,2-benzisothiazol-3-ones and 4,6-dinitro-1,2-benzisothiazoles, from 2-benzylthio-4,6-dinitrobenzamides. This study demonstrates the cyclization of these compounds under specific conditions, leading to the formation of a variety of derivatives with potential applications in organic synthesis and materials science (Zlotin et al., 2000).
Reactions with Nucleophiles
Gakh et al. (2006) explored the reactions of 4,6-dinitro-1,2-benzisothiazoles with various nucleophiles, leading to products that substitute one or two nitro groups or undergo heterocyclic S-N bond cleavage. This study offers insights into the reactivity patterns of these compounds and their potential in synthesizing biologically active benzisothiazol-3(2H)-ones (Gakh et al., 2006).
Use in Oligonucleotide Synthesis
Devine and Reese (1986) investigated the use of 4,6-dinitro-1,2-benzisothiazoles in oligonucleotide synthesis. They identified these compounds as reactive condensing agents in the phosphotriester approach, which is crucial for the development of synthetic methods in molecular biology (Devine & Reese, 1986).
Phytotoxic Activities
Miyamoto et al. (2003) focused on the phytotoxic activities of isothiazole derivatives. They synthesized a series of compounds and tested their inhibitory effects on various biological parameters, offering potential applications in the field of agrochemicals and plant biology (Miyamoto et al., 2003).
Applications in Heterocyclic Chemistry
A publication by Davis (1985) reviewed the chemistry of benzisothiazoles, discussing their formation, properties, and various applications, including their potential in medicinal chemistry and as auxin-like, analgesic, antithrombogenic, fungicidal, anti-inflammatory, and diuretic agents (Davis, 1985).
Biological Properties in Medicinal Chemistry
Vitali et al. (1982) studied the biological properties of 3-benzyl-1,2-benzisothiazole compounds. Their research indicated that these compounds possess spasmolytic activities, which could be useful in the development of new pharmaceuticals (Vitali et al., 1982).
Properties
IUPAC Name |
4,6-dinitro-3-phenylmethoxy-1,2-benzothiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9N3O5S/c18-16(19)10-6-11(17(20)21)13-12(7-10)23-15-14(13)22-8-9-4-2-1-3-5-9/h1-7H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAEFCAFOBAAYQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NSC3=CC(=CC(=C32)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.